Cas no 77799-73-6 (1-Isopropylpiperidin-3-one)

1-Isopropylpiperidin-3-one is a versatile heterocyclic compound featuring a piperidin-3-one core substituted with an isopropyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and agrochemicals. Its ketone functionality allows for further derivatization, while the isopropyl group enhances steric and electronic properties, influencing selectivity in reactions. The compound is commonly employed in the development of bioactive molecules due to its balanced lipophilicity and structural rigidity. High purity grades are available to ensure consistency in research and industrial applications. Proper handling and storage are recommended due to its sensitivity to moisture and air.
1-Isopropylpiperidin-3-one structure
1-Isopropylpiperidin-3-one structure
Product Name:1-Isopropylpiperidin-3-one
CAS No:77799-73-6
MF:C8H15NO
MW:141.210802316666
MDL:MFCD07374380
CID:550755
PubChem ID:12689965
Update Time:2025-06-07

1-Isopropylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropylpiperidin-3-one
    • 3-Piperidinone,1-(1-methylethyl)-
    • 1-isopropyl-3-piperidone
    • 1-ISOPROPYL-PIPERIDIN-3-ONE
    • 1-isopropyl-piperidin-3-one (N-isopropyl-3-piperidone)
    • 1-propan-2-yl-3-piperidinone
    • CTK5E4957
    • SureCN1698543
    • J-504830
    • SCHEMBL1698543
    • AB39319
    • 1-(PROPAN-2-YL)PIPERIDIN-3-ONE
    • AKOS006285842
    • 3-Piperidinone, 1-(1-methylethyl)-
    • 1-propan-2-ylpiperidin-3-one
    • MFCD07374380
    • CS-0199987
    • DTXSID60506997
    • 1-ISOPROPYL-3-PIPERIDINONE
    • 77799-73-6
    • A839199
    • N-isopropyl-3-piperidone
    • AMY28844
    • MDL: MFCD07374380
    • Inchi: 1S/C8H15NO/c1-7(2)9-5-3-4-8(10)6-9/h7H,3-6H2,1-2H3
    • InChI Key: CYQIRCHOEWIART-UHFFFAOYSA-N
    • SMILES: O=C1CCCN(C1)C(C)C

Computed Properties

  • Exact Mass: 141.115364102g/mol
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 0.966±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 65-68 ºC (0.5 Torr)
  • Flash Point: 69.2±15.0 ºC,
  • Solubility: Dissolution (71 g/l) (25 º C),

1-Isopropylpiperidin-3-one Security Information

1-Isopropylpiperidin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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